![molecular formula C22H34N2O2 B1246783 (NE)-N-[(2S)-2-[(3E,8S,9S,10R,13S,14S,17R)-3-hydroxyimino-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]propylidene]hydroxylamine CAS No. 28444-84-0](/img/structure/B1246783.png)
(NE)-N-[(2S)-2-[(3E,8S,9S,10R,13S,14S,17R)-3-hydroxyimino-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]propylidene]hydroxylamine
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Overview
Description
3-Oxopregn-4-ene-20beta-carboxaldehyde dioxime is an aldoxime and a ketoxime.
Scientific Research Applications
Structural Analysis and Crystallography
Research on compounds structurally related to (NE)-N-[(2S)-2-[(3E,8S,9S,10R,13S,14S,17R)-3-hydroxyimino-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]propylidene]hydroxylamine has focused on their crystal structures. For example, studies have analyzed the asymmetric units and molecular conformations of similar compounds, highlighting the significance of molecular orientations in crystallography (Ketuly et al., 2010), (Ketuly et al., 2011). These studies provide insights into the molecular structures and interactions which are crucial for understanding the properties and potential applications of these compounds.
Application in Drug Action Mechanisms
Research has also been conducted on the molecular structures of compounds similar to this compound in relation to their drug action. For instance, the study of the crystal structure and electrostatic properties of prednisolone acetate, a corticosteroid drug, helped in understanding its mode of action (Shahid et al., 2017). This kind of research is essential for developing new drugs and enhancing the efficacy of existing ones.
Synthesis and Biological Activities
Other research has focused on the synthesis and structural elucidation of derivatives of compounds structurally related to this compound, exploring their potential biological activities. For instance, the synthesis and antimicrobial and antitumor activities of triorganotin(IV) derivatives of sodium deoxycholate were investigated, revealing promising results (Shaheen et al., 2014). Such studies are crucial for the discovery of new therapeutic agents.
Properties
28444-84-0 | |
Molecular Formula |
C22H34N2O2 |
Molecular Weight |
358.5 g/mol |
IUPAC Name |
(NE)-N-[(2S)-2-[(3E,8S,9S,10R,13S,14S,17R)-3-hydroxyimino-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]propylidene]hydroxylamine |
InChI |
InChI=1S/C22H34N2O2/c1-14(13-23-25)18-6-7-19-17-5-4-15-12-16(24-26)8-10-21(15,2)20(17)9-11-22(18,19)3/h12-14,17-20,25-26H,4-11H2,1-3H3/b23-13+,24-16+/t14-,17+,18-,19+,20+,21+,22-/m1/s1 |
InChI Key |
LPFFRMGUWCHBIL-YMTOYBDESA-N |
Isomeric SMILES |
C[C@@H](/C=N/O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C/C(=N/O)/CC[C@]34C)C |
SMILES |
CC(C=NO)C1CCC2C1(CCC3C2CCC4=CC(=NO)CCC34C)C |
Canonical SMILES |
CC(C=NO)C1CCC2C1(CCC3C2CCC4=CC(=NO)CCC34C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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